3-[2-(4-Fluorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]prop-2-enoic acid

• Molecular Formula: C17H13FN2O2
• Molecular Weight: 296.29 g/mol
• IUPAC Name: 3-[2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]prop-2-enoic acid
• InChI: InChI=1S/C17H13FN2O2/c1-11-8-9-20-14(6-7-16(21)22)17(19-15(20)10-11)12-2-4-13(18)5-3-12/h2-10H,1H3,(H,21,22)
• InChI Key: TULQDWPLGAOFRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=C(N2C=C1)C=CC(=O)O)C3=CC=C(C=C3)F

Description

3-[2-(4-Fluorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]prop-2-enoic acid is a complex organic compound that belongs to the class of imidazo[1,2-a]pyridines. These compounds are known for their diverse biological activities and are often used in medicinal chemistry due to their potential therapeutic properties .

Preparation Methods

The synthesis of 3-[2-(4-Fluorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]prop-2-enoic acid typically involves multistep reactions. One common method includes the condensation of 4-fluoroaniline with 2-acetylpyridine to form an intermediate, which is then cyclized to produce the imidazo[1,2-a]pyridine core.

Industrial production methods often employ similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated synthesis platforms to ensure high yield and purity .

Chemical Reactions Analysis

3-[2-(4-Fluorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]prop-2-enoic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the compound into alcohols or amines.

Scientific Research Applications

This compound has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound exhibits antimicrobial and antiviral properties, making it useful in the development of new therapeutic agents.

Industry: The compound is used in the development of new materials with unique electronic and optical properties.

Mechanism of Action

The mechanism of action of 3-[2-(4-Fluorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]prop-2-enoic acid involves its interaction with specific molecular targets. It can bind to enzymes and receptors, modulating their activity and leading to therapeutic effects. The compound’s structure allows it to interact with multiple pathways, including those involved in cell signaling and gene expression .

Comparison with Similar Compounds

Similar compounds include other imidazo[1,2-a]pyridine derivatives, such as:

2-(4-Fluorophenyl)-7-methylimidazo[1,2-a]pyridine: Lacks the prop-2-enoic acid moiety but shares similar biological activities.

Imidazo[1,2-a]pyrimidines: These compounds have a similar core structure but differ in their substitution patterns and biological activities.

Quinoline derivatives: These compounds also exhibit diverse biological activities and are used in medicinal chemistry.

The uniqueness of 3-[2-(4-Fluorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]prop-2-enoic acid lies in its specific substitution pattern, which imparts distinct chemical and biological properties .